Cas no 1803593-52-3 (2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride
• CAS No: 1803593-52-3
• MF: C₁₁H₁₃ClN₂OS
• MW: 256.751720190048
• MDL: MFCD28246554
• CID: 4616973
• PubChem ID: 91663036
• Update Time: 2025-05-24

2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride

• MDL： MFCD28246554
• Inchi： 1S/C11H12N2OS.ClH/c1-2-4-10-8(3-1)13-11(15-10)9-7-14-6-5-12-9;/h1-4,9,12H,5-7H2;1H
• InChI Key： LHQQXTQZPVWAAD-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C1NCCOC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride

Introduction to 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride (CAS No. 1803593-52-3)

2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride (CAS No. 1803593-52-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the benzothiazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

The benzothiazole core is a heterocyclic aromatic compound that exhibits diverse pharmacological effects. It has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and infectious disorders. The hydrochloride salt form of this compound improves its stability and bioavailability, making it more suitable for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride in the development of novel therapeutic agents. Researchers have been exploring its mechanism of action and exploring its potential in treating neurological disorders. The morpholine group in the molecule interacts with specific biological targets, modulating pathways that are relevant to conditions such as Alzheimer's disease and Parkinson's disease.

In vitro studies have demonstrated that 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride exhibits potent inhibitory effects on certain enzymes and receptors. These findings suggest that the compound could be used to develop drugs that target these specific pathways. For instance, it has shown promise in inhibiting enzymes involved in the inflammatory response, which could make it useful in treating chronic inflammatory diseases.

The synthesis of 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. These methods include catalytic hydrogenation, nucleophilic substitution, and cyclization reactions. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

Pharmaceutical companies are increasingly interested in 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride due to its potential therapeutic applications. Preclinical studies are underway to evaluate its safety and efficacy in animal models. These studies aim to provide a solid foundation for future clinical trials in humans. The results from these trials will determine whether this compound can be translated into a viable drug candidate for treating various diseases.

The structural features of 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride make it an attractive scaffold for drug design. The benzothiazole ring system provides a platform for further chemical modifications, allowing researchers to fine-tune its biological activity. By incorporating different substituents into the molecule, scientists can enhance its potency and selectivity against specific targets.

One of the key advantages of using 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride as a lead compound is its versatility. It can be easily modified to produce derivatives with improved pharmacokinetic properties. For example, modifications can be made to enhance its metabolic stability or to improve its ability to cross the blood-brain barrier. These modifications are crucial for developing drugs that can effectively reach their target sites within the body.

The growing interest in 2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride has led to an increase in research publications on this topic. Academic journals have published numerous articles detailing new synthetic methods, biological activities, and potential therapeutic applications. These publications provide valuable insights for researchers working in the field of medicinal chemistry.

In conclusion,2-(morpholin-3-yl)-1,3-benzothiazole hydrochloride (CAS No. 1803593-52-3) is a promising compound with significant potential in pharmaceutical development. Its unique structural features and biological activities make it an attractive candidate for treating various diseases. Ongoing research efforts are focused on optimizing its synthesis, evaluating its pharmacological effects, and translating these findings into clinical applications.